Cas no 1396750-11-0 (3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)-1H-pyrazole)

• Product Name: 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)-1H-pyrazole
• CAS No: 1396750-11-0
• MF: C₁₀H₁₄BF₃N₂O₂
• MW: 262.036572933197
• MDL: MFCD31744037
• CID: 4596922
• PubChem ID: 72213419
• Update Time: 2024-11-06

3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)-1H-pyrazole
• 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)-1H-pyrazole
• 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)-1H-pyrazole
• AB73310
• C77447
• 4-TRIFLUOROMETHYL-1H-PYRAZOLE-5-BORONIC ACID PINACOL ESTER
• 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)-1H-pyrazole
• 1396750-11-0
• Z2049891978
• EN300-323136
• MFCD31744037
• CS-0091632

• MDL： MFCD31744037
• Inchi： 1S/C10H14BF3N2O2/c1-8(2)9(3,4)18-11(17-8)7-6(5-15-16-7)10(12,13)14/h5H,1-4H3,(H,15,16)
• InChI Key： QPTLCZZVVPRCIU-UHFFFAOYSA-N
• SMILES： FC(C1C=NNC=1B1OC(C)(C)C(C)(C)O1)(F)F

Computed Properties

• Exact Mass: 262.1100423g/mol
• Monoisotopic Mass: 262.1100423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.1